N-methyl-2-oxo-1,3-benzothiazole-3(2H)-carboxamide

• IUPAC Name: N-methyl-2-oxo-1,3-benzothiazole-3-carboxamide
• InChI: InChI=1S/C9H8N2O2S/c1-10-8(12)11-6-4-2-3-5-7(6)14-9(11)13/h2-5H,1H3,(H,10,12)
• InChI Key: MZLFGHSNECERNQ-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)N1C2=CC=CC=C2SC1=O
• Molecular Formula: C9H8N2O2S
• Molecular Weight: 208.24 g/mol

Description

N-methyl-2-oxo-1,3-benzothiazole-3(2H)-carboxamide, also known as MOCA, is a synthetic organic compound that has been widely used in scientific research for its unique chemical properties. MOCA is a heterocyclic compound that contains a benzothiazole ring and a carboxamide group. This compound has been found to have various biochemical and physiological effects, making it a valuable tool for researchers in the fields of chemistry, biology, and medicine.

Mechanism of Action

The exact mechanism of action of N-methyl-2-oxo-1,3-benzothiazole-3(2H)-carboxamide is not fully understood. However, it is believed that this compound reacts with primary amines through a nucleophilic addition reaction. The resulting adduct is stable and can be easily detected using various analytical techniques.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to inhibit the activity of acetylcholinesterase, an enzyme that plays a critical role in the breakdown of the neurotransmitter acetylcholine. This compound has also been found to inhibit the activity of carbonic anhydrase, an enzyme that plays a critical role in the regulation of acid-base balance in the body.

Advantages and Limitations for Lab Experiments

N-methyl-2-oxo-1,3-benzothiazole-3(2H)-carboxamide has several advantages as a reagent for the detection of primary amines. It is highly specific and reacts only with primary amines, making it a valuable tool for the detection of primary amines in complex biological samples. This compound is also stable and can be easily synthesized in large quantities. However, this compound has some limitations as well. It is toxic and can cause skin irritation and respiratory problems. Therefore, researchers need to take appropriate precautions while handling this compound.

Future Directions

There are several future directions for the use of N-methyl-2-oxo-1,3-benzothiazole-3(2H)-carboxamide in scientific research. One potential application is in the development of new assays for the detection of primary amines in biological samples. This compound could also be used as a tool for the study of acetylcholinesterase and carbonic anhydrase inhibitors. Furthermore, this compound could be used as a starting material for the synthesis of new compounds with potential biological activity. Overall, this compound has great potential as a valuable tool for scientific research in various fields.

Scientific Research Applications

N-methyl-2-oxo-1,3-benzothiazole-3(2H)-carboxamide has been used extensively in scientific research as a reagent for the detection of primary amines. It has been found to react specifically with primary amines to form stable adducts that can be easily detected using various analytical techniques such as HPLC and mass spectrometry. This property of this compound has been utilized in the development of various assays for the detection of primary amines in biological samples.